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Introduction: Cephapirin is a first-generation cephalosporin antibiotic extensively used in

veterinary medicine, particularly for treating mastitis in dairy cattle.[1] Monitoring its residue

levels in biological matrices such as milk, plasma, urine, and feces is crucial for ensuring food

safety, adhering to regulatory limits, and studying the drug's pharmacokinetic profile.[1][2]

Solid-phase extraction (SPE) is a widely adopted technique for the cleanup and concentration

of cephapirin from these complex biological samples prior to analysis by methods like High-

Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[2] This document provides detailed protocols and performance

data for the SPE of cephapirin.

Experimental Protocols
The following protocols are generalized from validated methods for the extraction of cephapirin

from various biological matrices. The primary methods involve protein precipitation followed by

SPE cleanup using C18 or hydrophilic-lipophilic-balanced (HLB) cartridges.[2][3][4]

1. Protocol for Cephapirin Extraction from Bovine Milk

This protocol is adapted from methods utilizing C18 SPE cartridges for cleanup and

subsequent analysis by LC-UV or LC-MS/MS.[3][5]
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Sample Preparation (Protein Precipitation):

To a 10 mL centrifuge tube, add 5 mL of raw bovine milk.

Add 10 mL of acetonitrile to precipitate the proteins.[3]

Vortex vigorously for 1 minute and centrifuge at 4000 rpm for 10 minutes.

Carefully collect the supernatant.[3]

Reduce the acetonitrile from the supernatant under reduced pressure in a water bath at

40-50°C.[5]

Mix the remaining aqueous extract with purified water before loading onto the SPE

cartridge.[3][5]

Solid-Phase Extraction (C18 Cartridge):

Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) by passing 5 mL of

methanol, followed by 5 mL of purified water.[6][7] Ensure the cartridge does not go dry.

Loading: Load the prepared sample extract onto the cartridge at a slow, consistent flow

rate (e.g., 1 drop per second).[6]

Washing: Wash the cartridge with 5 mL of purified water to remove interfering substances.

[7]

Drying: Dry the cartridge under a stream of nitrogen or by vacuum for 10-15 minutes.

Elution: Elute the retained cephapirin with 5 mL of acetonitrile into a clean collection tube.

[3][5]

Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at

40°C. Reconstitute the residue in a suitable volume of mobile phase for chromatographic

analysis.[3][5]

2. Protocol for Cephapirin Extraction from Bovine Urine & Feces
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This protocol uses a hydrophilic-lipophilic-balanced (HLB) SPE cartridge, which is effective for

complex matrices like urine and feces.[2][4]

Sample Preparation:

Urine: Centrifuge the urine sample to remove particulates. Dilute the supernatant with

phosphate buffer (0.05 M).

Feces: Homogenize a known weight of feces with a 50:50 (v/v) mixture of phosphate

buffer (0.05 M) and methanol.[4] Centrifuge the mixture and collect the supernatant for

SPE.

Solid-Phase Extraction (HLB Cartridge):

Conditioning: Condition an HLB SPE cartridge (e.g., 60 mg, 3 cm³) with 3 mL of methanol,

followed by 3 mL of purified water, and finally 3 mL of phosphate buffer.[2]

Loading: Load the prepared supernatant onto the conditioned cartridge.

Washing: Wash the cartridge with 3 mL of phosphate buffer followed by 3 mL of purified

water.[2]

Drying: Dry the cartridge thoroughly under vacuum.

Elution: Elute cephapirin sequentially with 3 mL of methanol followed by 3 mL of

acetonitrile.[2]

Final Preparation: Combine the eluates and evaporate to dryness. Reconstitute the

residue in a mobile phase for UPLC-MS/MS analysis.[2]

Workflow Visualization
The general workflow for the solid-phase extraction of cephapirin from biological samples is

depicted below.
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1. Sample Preparation 2. Solid-Phase Extraction (SPE) 3. Analysis
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Caption: General workflow for Cephapirin extraction.

Quantitative Data Summary
The performance of SPE methods for cephapirin is summarized below. The data highlights the

recovery, limit of quantification (LOQ), and limit of detection (LOD) achieved in different

biological matrices.

Table 1: Method Performance for Cephapirin Extraction from Bovine Milk

SPE
Sorbent

Analytical
Method

Recovery
(%)

LOQ
(ng/mL)

LOD
(ng/mL)

Reference

C18 LC-UV 79 - 87% 20 Not Reported [3][5]

Molecularly

Imprinted

Polymer

(MIP)

HPLC > 60% Not Reported Not Reported [8]

Table 2: Method Performance for Cephapirin Extraction from Other Matrices

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13393267?utm_src=pdf-body-img
https://www.researchgate.net/publication/13512938_Determination_of_Cephapirin_and_Ceftiofur_Residues_in_Bovine_Milk_by_Liquid_Chromatography_with_Ultraviolet_Detection
https://pubmed.ncbi.nlm.nih.gov/9772739/
https://pubmed.ncbi.nlm.nih.gov/22868158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13393267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Matrix
SPE
Sorbent

Analytical
Method

Recovery
(%)

LOQ LOD
Referenc
e

Bovine

Feces
HLB

UPLC-

MS/MS

> 60% (64

- 73%)
4.02 µg/kg

Not

Reported
[2][4]

Bovine

Urine
HLB

UPLC-

MS/MS

> 80% (81

- 84%)
0.96 µg/L

Not

Reported
[2][4]

Cleaning

Rinse

Solution

None

(Direct

Injection)

UHPLC-

MS/MS

80 - 120%

(spiked)

0.4 ppb

(ng/mL)

0.15 ppb

(ng/mL)

[9][10][11]

[12]

Conclusion:

Solid-phase extraction, particularly using C18 and HLB sorbents, provides a robust and

effective method for cleaning up and concentrating cephapirin from diverse and complex

biological matrices. These methods demonstrate good to excellent recovery rates and achieve

low limits of quantification necessary for residue monitoring and pharmacokinetic studies.[2][3]

The choice of SPE sorbent and specific protocol can be optimized depending on the matrix and

the sensitivity requirements of the subsequent analytical technique. The protocols and data

presented here serve as a comprehensive guide for researchers developing and validating

methods for cephapirin analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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